Neopatulin
Neopatulin
Isopatulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 4 an 6 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. Also known as neopatulin, it is a mycotoxic substance produced by Aspergillus and Penicillium species. It has a role as a mycotoxin, an antibacterial agent and a Penicillium metabolite. It is a gamma-lactone, a furopyran and a lactol.
Brand Name:
Vulcanchem
CAS No.:
70402-10-7
VCID:
VC0138621
InChI:
InChI=1S/C7H6O4/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-2,6,8H,3H2
SMILES:
C1C2=CC(=O)OC2=CC(O1)O
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
Neopatulin
CAS No.: 70402-10-7
Reference Standards
VCID: VC0138621
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
CAS No. | 70402-10-7 |
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Product Name | Neopatulin |
Molecular Formula | C7H6O4 |
Molecular Weight | 154.12 g/mol |
IUPAC Name | 6-hydroxy-4,6-dihydrofuro[3,2-c]pyran-2-one |
Standard InChI | InChI=1S/C7H6O4/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-2,6,8H,3H2 |
Standard InChIKey | ZGBMSNKHUHZKEP-UHFFFAOYSA-N |
SMILES | C1C2=CC(=O)OC2=CC(O1)O |
Canonical SMILES | C1C2=CC(=O)OC2=CC(O1)O |
Description | Isopatulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 4 an 6 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. Also known as neopatulin, it is a mycotoxic substance produced by Aspergillus and Penicillium species. It has a role as a mycotoxin, an antibacterial agent and a Penicillium metabolite. It is a gamma-lactone, a furopyran and a lactol. |
Synonyms | 6-Hydroxy-4H-furo[3,2-c]pyran-2(6H)-one; |
PubChem Compound | 155497 |
Last Modified | Nov 11 2021 |
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